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Compound Name: Cobalt-ZINC
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the cobalt-zinc (Co-Zn) binary
system, focusing on its phase diagram, crystallographic data of the constituent phases, and the
experimental methodologies used for their determination. This information is critical for
materials science research and has potential applications in various fields, including the
development of novel alloys and drug delivery systems.

Introduction to the Cobalt-Zinc System

The cobalt-zinc binary alloy system is characterized by a series of intermediate phases and
invariant reactions, making it a subject of interest for understanding fundamental metallurgical
principles. The phase diagram provides a map of the stable phases at different temperatures
and compositions, which is essential for predicting the microstructure and properties of Co-Zn
alloys.

The Co-Zn Phase Diagram

The Co-Zn phase diagram is complex, featuring several intermetallic compounds and a number
of peritectic and eutectic reactions. Understanding these transformations is key to controlling
the material's properties.

Invariant Reactions
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The invariant reactions in the Co-Zn system are critical points in the phase diagram where
three phases are in equilibrium. These reactions occur at a constant temperature and
composition. The key invariant reactions are summarized in Table 1.[1]

Table 1: Invariant Reactions in the Cobalt-Zinc Binary System

Composition (at. %

Reaction Type Temperature (°C) Zn) Phases Involved
Peritectic ~996 ~15 L + (aCo) ~ (BCo)
Peritectic 899 48.5 L+B -y
Peritectic 882 64.5 L+y ey
Eutectic 880 78 Levyl+d1
Peritectoid 835 49.5 B+y e B
Peritectic 759 86 L+d1-9d
Peritectic 640 88 L+d « (

Eutectic 424 99.1 L < {+(nZn)

Intermetallic Phases

The Co-Zn system is characterized by the formation of several intermetallic compounds, each
with a distinct crystal structure. These phases play a crucial role in determining the overall
properties of the alloys. The crystallographic data for these phases are presented in Table 2.
The Co-Zn binary phase diagram shows four intermediate phases at 450 °C: 31-CoZn, y-
Co5Zn21, y1-CozZn7, and y2-CozZn13.[1] The y2-CoZn13 intermetallic compound is not present
at 600 °C.[1]

Table 2: Crystallographic Data of Phases in the Cobalt-Zinc Binary System
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Phase Formula Pearson Space Group Prototype
Symbol

(aCo) Co cF4 Fm-3m Cu

(BCo) Co hP2 P63s/mmc Mg

B CoZn ch2 Pm-3m CsCl

B1 CoZn ch2 Pm-3m CsCl

Y CosZn21 cl52 1-43m CusZns

Y1 CozZny

Y2 CoZnais

0 CoZnis hP108 P6s/mmc

( CoZnis mP34 P2i/c

(nZn) Zn hP2 P6s/mmc Mg

Experimental Determination of the Phase Diagram

The determination of a phase diagram is a meticulous process involving various experimental

techniques to identify phase boundaries and invariant reactions.

Sample Preparation and Synthesis

The initial step involves the preparation of a series of Co-Zn alloys with varying compositions.
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Experimental workflow for Co-Zn phase diagram determination.
Experimental Protocol: Alloy Synthesis
o Materials: High-purity cobalt (99.99%) and zinc (99.99%) are used as starting materials.

e Weighing and Alloying: The elements are weighed to achieve the desired compositions. The
alloys are typically prepared by arc melting or induction melting in an inert atmosphere (e.g.,
argon) to prevent oxidation.

o Homogenization: The as-cast alloys are sealed in quartz ampoules under vacuum and
subjected to a homogenization anneal at a temperature just below the solidus for an
extended period (e.g., several hundred hours) to ensure a uniform distribution of the
constituent elements. The samples are then quenched in water to retain the high-
temperature phase structure.

Analytical Techniques

A combination of thermal and structural analysis techniques is employed to characterize the
prepared alloys.
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Experimental Protocol: Differential Thermal Analysis (DTA)

o Sample Preparation: Small, representative samples of the homogenized alloys are placed in
alumina or graphite crucibles.

¢ Analysis: The samples are heated and cooled at a controlled rate (e.g., 5-10 °C/min) in a
DTA apparatus. The difference in temperature between the sample and a reference material
is recorded as a function of temperature.

o Data Interpretation: Endothermic and exothermic peaks in the DTA curves correspond to
phase transformations, such as melting, solidification, and solid-state reactions. The onset
temperatures of these peaks are used to determine the temperatures of the invariant
reactions and the liquidus and solidus lines.

Experimental Protocol: X-ray Diffraction (XRD)

o Sample Preparation: The homogenized and quenched alloy samples are ground into a fine
powder.

e Analysis: The powder is subjected to X-ray diffraction analysis using a diffractometer with, for
example, Cu Ka radiation. The diffraction pattern (intensity versus 26 angle) is recorded.

o Data Interpretation: The positions and intensities of the diffraction peaks are used to identify
the crystal structures of the phases present in the alloy at the quenching temperature. By
analyzing alloys with different compositions, the solubility limits of the solid phases can be
determined.

Experimental Protocol: Scanning Electron Microscopy (SEM) and Electron Probe Microanalysis
(EPMA)

o Sample Preparation: The annealed and quenched samples are mounted, polished to a mirror
finish, and sometimes etched to reveal the microstructure.

e Analysis: The microstructure of the samples is observed using a scanning electron
microscope. The chemical composition of the different phases is quantitatively determined
using an electron probe microanalyzer.
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o Data Interpretation: SEM imaging reveals the morphology and distribution of the phases.
EPMA provides the precise compositions of the coexisting phases, which are crucial for

defining the phase boundaries in the diagram.

Signaling Pathways and Logical Relationships

The relationships between the different phases in the Co-Zn system as a function of
temperature can be visualized as a logical flow.
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Phase transformation pathways in the Co-Zn system.

Conclusion

The cobalt-zinc binary phase diagram is a valuable tool for materials scientists and engineers.
A thorough understanding of the phase equilibria, crystal structures, and the experimental
techniques used for their determination is essential for the design and development of new
materials with tailored properties. This guide provides a foundational understanding of this
complex and important alloy system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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